Cas no 861452-90-6 (3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid)

• Product Name: 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid
• CAS No: 861452-90-6
• MF: C₁₆H₁₅FO₄
• MW: 290.286308526993
• MDL: MFCD04547449
• CID: 4717819
• Update Time: 2025-08-04

3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid
• 3-ethoxy-4-[(4-fluorophenyl)methoxy]benzoic Acid
• STK501646
• BBL034912
• 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid

• MDL： MFCD04547449
• Inchi： 1S/C16H15FO4/c1-2-20-15-9-12(16(18)19)5-8-14(15)21-10-11-3-6-13(17)7-4-11/h3-9H,2,10H2,1H3,(H,18,19)
• InChI Key： MPSFSTAXWIVODX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(C(=O)O)=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8

Additional information on 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid

3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic Acid: A Comprehensive Overview

3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid, also known by its CAS number 861452-90-6, is a complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an ethoxy group, a fluorobenzyl group, and a benzoic acid moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for research and development.

The chemical structure of 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid consists of a benzene ring with substituents at the 3 and 4 positions. At the 3 position, there is an ethoxy group (-OCH2CH3), while the 4 position is occupied by a fluorobenzyl group (-OCH2-C6H4-F). The benzoic acid group (-COOH) is attached to the benzene ring, providing acidic properties. This arrangement of functional groups creates a molecule with both hydrophilic and hydrophobic characteristics, which can be advantageous in drug design and other applications.

Recent studies have highlighted the potential of 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid in the field of medicinal chemistry. Researchers have explored its ability to act as a lead compound for the development of new drugs targeting various diseases. For instance, its structural features make it a promising candidate for anti-inflammatory agents due to its potential to inhibit key enzymes involved in inflammation. Additionally, its fluorine-containing substituent enhances its lipophilicity, which can improve bioavailability when used as a drug candidate.

In terms of synthesis, 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of 3-ethoxy-4-hydroxybenzoic acid with 4-fluorobenzyl bromide in the presence of a base. This method ensures high yield and purity, making it suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

The physical properties of 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid are also noteworthy. Its melting point is relatively high due to the strong hydrogen bonding capability of the carboxylic acid group. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis and formulation development.

In recent years, there has been growing interest in exploring the environmental impact of 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its application in agrochemicals where environmental safety is a priority. Furthermore, its toxicity profile has been evaluated in various assays, demonstrating low acute toxicity to aquatic organisms.

The versatility of 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid extends to its use as an intermediate in the synthesis of more complex molecules. For example, it can be employed as a building block for constructing heterocyclic compounds or for modifying existing drug candidates to improve their pharmacokinetic properties. Its ability to undergo various reactions such as esterification, amidation, and coupling makes it a valuable tool in organic synthesis.

In conclusion, 3-Ethoxy-4-[(4-fluorobenzyl)oxy]benzoic acid, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to materials science, with ongoing studies focusing on optimizing its synthesis methods and exploring new functional applications. As research progresses, this compound is expected to play an increasingly important role in advancing technological and therapeutic innovations.